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Compound of Interest

Compound Name: Anhydrosafflor yellow B

Cat. No.: B15624003

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Anhydrosafflor yellow B (AHSYB) is a key bioactive component found in the florets of

Carthamus tinctorius L., commonly known as safflower. As a C-glucosylquinochalcone

flavonoid, it has garnered significant interest for its potential therapeutic properties. The

efficiency of extracting AHSYB from its natural source is paramount for research and drug

development. This guide provides a comparative overview of various extraction methodologies,

supported by experimental data, to aid in the selection of the most suitable technique.

Comparative Analysis of Extraction Methods
The selection of an extraction method for Anhydrosafflor yellow B is a critical step that

influences yield, purity, and overall efficiency. This section provides a quantitative comparison

of common extraction techniques. The data presented is a synthesis of findings from multiple

studies and highlights the performance of each method under optimized conditions.
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(%)
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Ultrasoni

c-

Assisted

Extractio

n (UAE)

Water 66 36 min
1:16

g/mL
150 W ~0.30% [1]

Water

Immersio

n

(Macerati

on)

Water 75 35 min
1:22

g/mL
N/A 0.465% [2][3]

Heat

Reflux

Extractio

n

70%

Ethanol
80 2 hours

1:25

g/mL
N/A

Not

specified

for

AHSYB

[4]

Soxhlet

Extractio

n

70%

Ethanol
80 3 cycles

1:25

g/mL
N/A

Not

specified

for

AHSYB

[4]

Microwav

e-

Assisted

Extractio

n (MAE)

Water 70
20 min (3

cycles)

1:100

g/mL

Not

specified

6.96%

(for

HSYA)

[5]

Note: The yield for Microwave-Assisted Extraction is for Hydroxysafflor yellow A (HSYA), a

related compound, as specific data for Anhydrosafflor yellow B was not available. The yields

for Heat Reflux and Soxhlet extraction were reported for total phenolic and flavonoid content,

not specifically for Anhydrosafflor yellow B.
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Experimental Protocols
Detailed methodologies are crucial for the replication and adaptation of extraction techniques.

Below are the protocols for the key experiments cited in this guide.

Ultrasonic-Assisted Extraction (UAE) Protocol
This method utilizes ultrasonic waves to enhance the extraction process.

Materials and Equipment:

Dried safflower florets

Deionized water

Ultrasonic bath/processor

Filter paper

Rotary evaporator

Procedure:

Grind dried safflower florets to a fine powder.

Weigh a specific amount of the powdered sample and place it in an extraction vessel.

Add deionized water at a solid-to-liquid ratio of 1:16 (g/mL).

Place the vessel in an ultrasonic bath set to a frequency of 40 kHz and a power of 150 W.

Set the extraction temperature to 66°C and the duration to 36 minutes.

After extraction, filter the mixture to separate the extract from the solid residue.

Concentrate the extract using a rotary evaporator to obtain the crude Anhydrosafflor
yellow B.

Water Immersion (Maceration) Protocol
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A conventional and straightforward extraction method.

Materials and Equipment:

Dried safflower florets

Deionized water

Shaking water bath or incubator

Filter paper

Rotary evaporator

Procedure:

Prepare powdered safflower florets as described in the UAE protocol.

In an appropriate vessel, mix the powdered sample with deionized water at a solid-to-liquid

ratio of 1:22 (g/mL).[2]

Place the vessel in a shaking water bath set at 75°C for 35 minutes.[2]

Following the incubation period, filter the mixture.

The filtrate is then concentrated under vacuum to yield the crude extract.

Heat Reflux Extraction Protocol
This method involves boiling the solvent with the plant material to extract the desired

compounds.

Materials and Equipment:

Dried safflower florets

70% Ethanol

Round-bottom flask
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Condenser

Heating mantle

Filter paper

Rotary evaporator

Procedure:

Place 10g of dried, powdered safflower florets into a round-bottom flask.[4]

Add 250 mL of 70% ethanol to the flask.[4]

Set up the reflux apparatus with a condenser and heat the mixture to 80°C using a heating

mantle.[4]

Maintain the reflux for 2 hours.[4]

After cooling, filter the mixture to remove the solid plant material.

Evaporate the solvent from the filtrate using a rotary evaporator.

Visualizations: Workflow and Signaling Pathway
Visual diagrams are provided to better illustrate the experimental processes and the biological

context of Anhydrosafflor yellow B.

Sample Preparation Extraction Separation & Concentration

Safflower Florets
(Carthamus tinctorius L.) Drying Grinding Solvent Addition Extraction

(UAE, Maceration, Reflux, etc.) Filtration Concentration
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Click to download full resolution via product page

Caption: Generalized workflow for the extraction of Anhydrosafflor yellow B.
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Caption: Anhydrosafflor yellow B activates the SIRT1 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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